Cas no 81107-97-3 (2-Bromo-4-(trifluoromethyl)phenol)

2-Bromo-4-(trifluoromethyl)phenol structure
81107-97-3 structure
Product Name:2-Bromo-4-(trifluoromethyl)phenol
CAS No:81107-97-3
MF:C7H4BrF3O
MW:241.005271911621
MDL:MFCD06657954
CID:95468
PubChem ID:2761168
Update Time:2024-10-27

2-Bromo-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(trifluoromethyl)phenol
    • Phenol, 2-bromo-4-(trifluoromethyl)-
    • 3-BROMO-4-HYDROXYBENZOTRIFLUORIDE
    • 2-Bromo-4-Trifluoromethylphenol
    • PubChem18455
    • KSC495C0J
    • 4-trifluoromethyl-2-bromophenol
    • 2-bromo-4-trifluoromethyl-phenol
    • DTEDKIRYMYDIGO-UHFFFAOYSA-N
    • SBB099359
    • BBL101520
    • STL555316
    • VZ23954
    • AS05460
    • AM61667
    • TRA0072166
    • TF10020
    • LS1007
    • 2-Bromo-4-(trifluoromethyl)phenol (ACI)
    • MDL： MFCD06657954
    • Inchi： 1S/C7H4BrF3O/c8-5-3-4(7(9,10)11)1-2-6(5)12/h1-3,12H
    • InChI Key： DTEDKIRYMYDIGO-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(Br)C(O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 239.94000
  • Monoisotopic Mass: 239.94
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.752
  • Boiling Point: 196.7°C at 760 mmHg
  • Flash Point: 72.8℃
  • Refractive Index: 1.4960 to 1.5000
  • PSA: 20.23000
  • LogP: 3.17350
  • λmax: 317(CH3CN)(lit.)

2-Bromo-4-(trifluoromethyl)phenol Security Information

2-Bromo-4-(trifluoromethyl)phenol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

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2-Bromo-4-(trifluoromethyl)phenol Production Method

Production Method 1

402-45-9 402-45-9
81107-97-3 81107-97-3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane ;  24 h, 40 °C; 40 °C → rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Synthesis of tetrasubstituted alkenes through a palladium-catalyzed domino carbopalladation/C-H-activation reaction
Tietze, Lutz F.; et al, Chemistry - A European Journal, 2012, 18(11), 3286-3291

Production Method 2

402-45-9 402-45-9
81107-97-3 81107-97-3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane ;  rt; 12 h, 40 °C; 40 °C → rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Ruthenium olefin metathesis catalysts with modified styrene ethers: influence of steric and electronic effects
Zaja, Mirko; et al, Tetrahedron, 2003, 59(34), 6545-6558

Production Method 3

68322-84-9 68322-84-9
81107-97-3 81107-97-3
Reaction Conditions
1.1 Reagents: Acetohydroxamic acid ,  Potassium carbonate Solvents: Dimethyl sulfoxide ;  18 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 6
Reference
Direct Conversion of Haloarenes to Phenols under Mild, Transition-Metal-Free Conditions
Fier, Patrick S.; et al, Organic Letters, 2016, 18(9), 2244-2247

2-Bromo-4-(trifluoromethyl)phenol Raw materials

2-Bromo-4-(trifluoromethyl)phenol Preparation Products

2-Bromo-4-(trifluoromethyl)phenol Suppliers

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Audited Supplier Audited Supplier
(CAS:81107-97-3)2-溴-4-三氟甲氧基苯酚
Order Number:LE2892138;LE2892135
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:81107-97-3)2-Bromo-4-(trifluoromethyl)phenol
Order Number:A15965
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):557.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:81107-97-3)2-BROMO-4-(TRIFLUOROMETHYL)PHENOL
Order Number:sfd204
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:81107-97-3)
Order Number:SFD838
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com

2-Bromo-4-(trifluoromethyl)phenol Related Literature

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(CAS:81107-97-3)2-溴-4-三氟甲氧基苯酚
LE2892138;LE2892135
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:81107-97-3)2-Bromo-4-(trifluoromethyl)phenol
A15965
Purity:99%
Quantity:500g
Price ($):557.0
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